Sodium sulfite Sodium sulfite Sodium sulfite is a white odorless powder. Density 2.633 g / cm3. Moderately toxic. Sinks in water and dissolves slowly. Also transported as a heptahydrate Na2SO3.7H2O.
Sodium sulfite is an inorganic sodium salt having sulfite as the counterion. It has a role as a food preservative and a reducing agent. It is an inorganic sodium salt and a sulfite salt. It contains a sulfite.
Sodium Sulfite is a white crystal or powder with reducing property. Sodium sulfite exhibits bleaching, de-sulfurizing, and dechlorinating activities. This agent was used by food industry to help maintain the fresh appearance of food products. It is also a component in many drugs, which helps maintain their potency and stability. FDA has ruled sodium sulfite a new animal drug of low regulatory priority.
Brand Name: Vulcanchem
CAS No.: 7757-83-7
VCID: VC21123895
InChI: InChI=1S/2Na.H2O3S/c;;1-4(2)3/h;;(H2,1,2,3)/q2*+1;/p-2
SMILES: [O-]S(=O)[O-].[Na+].[Na+]
Molecular Formula: Na2SO3
Na2O3S
Molecular Weight: 126.05 g/mol

Sodium sulfite

CAS No.: 7757-83-7

Cat. No.: VC21123895

Molecular Formula: Na2SO3
Na2O3S

Molecular Weight: 126.05 g/mol

* For research use only. Not for human or veterinary use.

Sodium sulfite - 7757-83-7

Specification

Description Sodium sulfite is a white odorless powder. Density 2.633 g / cm3. Moderately toxic. Sinks in water and dissolves slowly. Also transported as a heptahydrate Na2SO3.7H2O.
Sodium sulfite is an inorganic sodium salt having sulfite as the counterion. It has a role as a food preservative and a reducing agent. It is an inorganic sodium salt and a sulfite salt. It contains a sulfite.
Sodium Sulfite is a white crystal or powder with reducing property. Sodium sulfite exhibits bleaching, de-sulfurizing, and dechlorinating activities. This agent was used by food industry to help maintain the fresh appearance of food products. It is also a component in many drugs, which helps maintain their potency and stability. FDA has ruled sodium sulfite a new animal drug of low regulatory priority.
CAS No. 7757-83-7
Molecular Formula Na2SO3
Na2O3S
Molecular Weight 126.05 g/mol
IUPAC Name disodium;sulfite
Standard InChI InChI=1S/2Na.H2O3S/c;;1-4(2)3/h;;(H2,1,2,3)/q2*+1;/p-2
Standard InChI Key GEHJYWRUCIMESM-UHFFFAOYSA-L
SMILES [O-]S(=O)[O-].[Na+].[Na+]
Canonical SMILES [O-]S(=O)[O-].[Na+].[Na+]
Boiling Point Decomposes (NTP, 1992)
Decomposes
Colorform Small crystals or powder
White hexagonal crystals
White crystals or powde
Melting Point Decomposes (NTP, 1992)
911 °C
>500 °C

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